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Compound of Interest

Tetramethylammonium fluoride
Compound Name:
tetrahydrate

Cat. No.: B103119

An In-depth Technical Guide to the Crystal Structure of Tetramethylammonium Fluoride
Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of
tetramethylammonium fluoride tetrahydrate, ((CHs)aNF-4H20). The information presented is
compiled from crystallographic studies and is intended to be a valuable resource for
researchers in fields such as materials science, chemistry, and drug development where an
understanding of fluoride ion coordination and hydrogen bonding is crucial.

Crystal Structure and Properties

Tetramethylammonium fluoride tetrahydrate crystallizes in a tetragonal system with the
space group l41/a.[1][2][3][4] The crystal structure is characterized by a well-defined hydrogen-
bonded framework composed of fluoride ions and water molecules. The tetramethylammonium
cations occupy voids within this framework.[1][2][4]

Crystallographic Data

The unit cell parameters for tetramethylammonium fluoride tetrahydrate have been
determined at two different temperatures, as detailed in the table below.
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Parameter Value at 22°C Value at -26°C
Crystal System Tetragonal Tetragonal
Space Group l41/a l41/a

a (A) 10.904(7) 10.853(5)

c (A 8.102(5) 8.065(3)

A 4 4

Calculated Density (pc) 1.138 g/cm3 Not Reported
Observed Density (po) 1.126 g/cm3 Not Reported

Table 1: Crystallographic data for tetramethylammonium fluoride tetrahydrate.[1]

Molecular Arrangement and Hydrogen Bonding

The fundamental building block of the structure is a network of fluoride ions and water
molecules linked by hydrogen bonds.[1][2][4] Each fluoride ion is coordinated to four water
molecules, and each water molecule is coordinated to three other atoms (two oxygen and one
fluorine) in a nearly trigonal planar arrangement.[1] The tetramethylammonium cations are
situated within the cavities of this anionic water framework.[1][2][4]

The hydrogen bonding interactions are a key feature of this crystal structure. The O-H::-O and
O-H---F bond distances are provided in the table below.

Bond Distance (A)
O-(H)---O 2.732
O-(H)---F 2.630

Table 2: Hydrogen bond distances in tetramethylammonium fluoride tetrahydrate.[1]

The F~---H-OH distance is 2.63 A, with a contact distance for H—F of 1.74 A.[5] The N*.--F~
distance is 4.03 A, indicating that the tetramethylammonium cations do not have direct contact
with the fluoride anions.[5]
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Experimental Protocols
Crystal Growth

Crystals of tetramethylammonium fluoride tetrahydrate suitable for X-ray diffraction were
obtained through crystallization from an aqueous solution at approximately 3°C.[1] In a more
general approach, the tetrahydrate can be prepared by reacting a dried monohydrate of
tetramethylammonium fluoride with three equivalents of water, followed by crystallization.[5]

X-ray Diffraction Analysis

The determination of the crystal structure was accomplished using single-crystal X-ray
diffraction.[1] The unit cell dimensions were measured using Weissenberg photographs with
CuKa radiation.[1] The structure was solved using the Patterson synthesis method and
subsequently refined by least-squares analysis.[1][2][4]

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the determination of the crystal
structure of tetramethylammonium fluoride tetrahydrate.
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Caption: Experimental workflow for crystal structure determination.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b103119?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Hydrogen Bonding Network

The diagram below provides a simplified representation of the hydrogen bonding network
within the crystal structure, highlighting the coordination of the fluoride ion and a water

molecule.
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Caption: Simplified hydrogen bonding around F~ and a water molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103119#crystal-structure-of-tetramethylammonium-
fluoride-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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